2-Ethyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide

• Molecular Formula: C8H12IN3O
• Molecular Weight: 293.10 g/mol
• IUPAC Name: 2-ethyl-7,8-dihydro-6H-imidazo[1,5-c]pyrimidin-2-ium-5-one;iodide
• InChI: InChI=1S/C8H11N3O.HI/c1-2-10-5-7-3-4-9-8(12)11(7)6-10;/h5-6H,2-4H2,1H3;1H
• InChI Key: ZAUYNTNHBCFBCK-UHFFFAOYSA-N
• Canonical SMILES: CC[N+]1=CN2C(=C1)CCNC2=O.[I-]

Description

2-Ethyl-5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidin-2-ium iodide is a useful research compound. Its molecular formula is C8H12IN3O and its molecular weight is 293.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7,8-Dihydro-6H-imidazo[1,5-c]pyrimidin-5-one (1.00 g, 7.30 mmol) and ethyl iodide (3.42 g, 21.90 mmol) are placed in a 10-20 mL microwave vial. Acetonitrile (10 mL) is added and the reaction mixture is heated to 120° C. using microwave radiation. The reaction is shown to be complete by NMR after 1 hour. The crystalline material is filtered off and washed with ice-cold acetonitrile to give the title compound. 1H nmr (MeOD, 400 MHz); 7.60 (s, 1H), 4.35 (q, 2H), 3.65 (t, 2H), 3.15 (t, 2H), 1.60 (t, 3H).